3-{[4-(propionyloxy)benzoyl]amino}benzoic acid

• IUPAC Name: 3-[(4-propanoyloxybenzoyl)amino]benzoic acid
• InChI: InChI=1S/C17H15NO5/c1-2-15(19)23-14-8-6-11(7-9-14)16(20)18-13-5-3-4-12(10-13)17(21)22/h3-10H,2H2,1H3,(H,18,20)(H,21,22)
• InChI Key: RPMQVRAGEDKCLB-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)OC1=CC=C(C=C1)C(=O)NC2=CC=CC(=C2)C(=O)O
• Molecular Formula: C17H15NO5
• Molecular Weight: 313.30 g/mol

Description

3-{[4-(propionyloxy)benzoyl]amino}benzoic acid, also known as PBA, is a chemical compound that has been extensively studied in the field of biochemistry and pharmacology. PBA is a derivative of benzoic acid, which is commonly found in plants and used as a food preservative. PBA has been shown to have a wide range of applications in scientific research, including the study of protein folding, enzyme activity, and cellular signaling pathways.

Mechanism of Action

The mechanism of action of 3-{[4-(propionyloxy)benzoyl]amino}benzoic acid is not fully understood, but it is thought to involve interactions with the hydrophobic regions of proteins. This compound has been shown to bind to misfolded proteins and promote their correct folding, possibly by stabilizing hydrophobic interactions between amino acid residues. This compound has also been shown to modulate the activity of certain enzymes by binding to their active sites and altering their conformation.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to promote the correct folding of misfolded proteins, which has implications for the treatment of protein misfolding diseases. This compound has also been shown to modulate the activity of certain enzymes and affect the levels of signaling molecules in cells. In addition, this compound has been shown to have anti-inflammatory and anti-tumor properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-{[4-(propionyloxy)benzoyl]amino}benzoic acid in lab experiments is its ability to promote the correct folding of misfolded proteins. This makes it a valuable tool for studying protein folding and misfolding, as well as for developing treatments for protein misfolding diseases. However, this compound has some limitations for lab experiments. It can be difficult to work with due to its low solubility in water, which can make it challenging to administer in cell culture experiments. In addition, this compound can have off-target effects on other proteins and enzymes, which can complicate the interpretation of experimental results.

Future Directions

There are many future directions for the study of 3-{[4-(propionyloxy)benzoyl]amino}benzoic acid. One area of research is the development of this compound-based therapies for protein misfolding diseases, such as Alzheimer's and Parkinson's. Another area of research is the use of this compound as a tool for studying enzyme activity and cellular signaling pathways. In addition, there is potential for the development of new this compound derivatives with improved solubility and specificity for certain proteins and enzymes. Finally, this compound could be used in combination with other compounds to develop new treatments for a wide range of diseases.

Synthesis Methods

The synthesis of 3-{[4-(propionyloxy)benzoyl]amino}benzoic acid involves the reaction of 4-aminobenzoic acid with propionyl chloride and 4-hydroxybenzoyl chloride. The resulting compound is then purified through recrystallization and characterized using various analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

Scientific Research Applications

3-{[4-(propionyloxy)benzoyl]amino}benzoic acid has been widely used in scientific research as a tool for studying protein folding and misfolding. It has been shown to bind to misfolded proteins and promote their correct folding, which has implications for the treatment of diseases such as Alzheimer's and Parkinson's. This compound has also been used to study enzyme activity and cellular signaling pathways, as it can modulate the activity of certain enzymes and affect the levels of signaling molecules in cells.